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Compound of Interest

Compound Name: Orniplabin

Cat. No.: B11932162 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Orniplabin (also known as SMTP-7 or BIIB131) is a complex fungal metabolite with significant

therapeutic potential, primarily investigated for its role in treating ischemic stroke. This technical

guide provides a comprehensive overview of the chemical structure, synthesis, and key

biological activities of Orniplabin. It is intended to serve as a detailed resource for researchers

and professionals in drug development, offering insights into its chemical properties,

manufacturing pathways, and mechanisms of action. This document aggregates available

quantitative data, outlines experimental protocols, and visualizes complex pathways to facilitate

a deeper understanding of this promising molecule.

Chemical Structure and Properties
Orniplabin is an isoindolone alkaloid derived from the fungus Stachybotrys microspora. Its

intricate structure is characterized by two modified triprenyl phenol moieties linked by an

ornithine bridge.

The chemical identity of Orniplabin is well-established, with its structure confirmed through

various spectroscopic methods and, ultimately, by total synthesis.
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Property Value Source

Molecular Formula C₅₁H₆₈N₂O₁₀ --INVALID-LINK--

Molecular Weight 869.1 g/mol --INVALID-LINK--

IUPAC Name

(2S)-2,5-bis[(2S,3S)-2-

[(3E)-4,8-dimethylnona-3,7-

dienyl]-3,5-dihydroxy-2-methyl-

7-oxo-4,9-dihydro-3H-

pyrano[2,3-e]isoindol-8-

yl]pentanoic acid

--INVALID-LINK--

InChI Key
CRNDCHORWGDFGR-

PXTWCNKMSA-N
--INVALID-LINK--

CAS Number 733805-92-0 --INVALID-LINK--

Synonyms SMTP-7, BIIB131 --INVALID-LINK--
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and Synthesis of Orniplabin]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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